Cas no 945599-35-9 (tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

Tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key features include a reactive iodine substituent at the 4-position, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings, and a Boc-protected nitrogen at the 1-position, offering stability while allowing selective deprotection for further functionalization. The pyrazolo[3,4-b]pyridine scaffold is of particular interest in medicinal chemistry due to its resemblance to purine bases, making it valuable for developing kinase inhibitors and other bioactive compounds. The compound’s high purity and well-defined reactivity profile make it a reliable intermediate for complex molecule construction.
tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate structure
945599-35-9 structure
Product Name:tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
CAS No:945599-35-9
MF:C11H12IN3O2
MW:345.136354446411
MDL:MFCD13183726
CID:1040471
PubChem ID:66731818
Update Time:2025-06-06

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
    • 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 4-iodo-, 1,1-diMethylethyl ester
    • tert-butyl 4-iodopyrazolo[3,4-b]pyridine-1-carboxylate
    • A859338
    • 1-N-Boc-4-iodo-1H-pyrazolo[3,4-b]pyridine
    • DTXSID40735662
    • 945599-35-9
    • tert-Butyl4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
    • BDZNHHNQSQMWGF-UHFFFAOYSA-N
    • FT-0720832
    • MFCD13183726
    • F17783
    • SCHEMBL581091
    • DA-00380
    • MDL： MFCD13183726
    • Inchi： 1S/C11H12IN3O2/c1-11(2,3)17-10(16)15-9-7(6-14-15)8(12)4-5-13-9/h4-6H,1-3H3
    • InChI Key： BDZNHHNQSQMWGF-UHFFFAOYSA-N
    • SMILES： IC1C=CN=C2C=1C=NN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 344.99700
  • Monoisotopic Mass: 344.99742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • PSA: 57.01000
  • LogP: 2.81910

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Pricemore >>

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